Cas no 2137916-33-5 (1,3-Propanediamine, N1-ethyl-2,2-difluoro-N1-[(2-methylcyclopropyl)methyl]-)

• Product Name: 1,3-Propanediamine, N1-ethyl-2,2-difluoro-N1-[(2-methylcyclopropyl)methyl]-
• CAS No: 2137916-33-5
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 5298991
• Update Time: 2025-06-22

1,3-Propanediamine, N1-ethyl-2,2-difluoro-N1-[(2-methylcyclopropyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(ethyl)[(2-methylcyclopropyl)methyl]amine
• N'-ethyl-2,2-difluoro-N'-[(2-methylcyclopropyl)methyl]propane-1,3-diamine
• 1,3-Propanediamine, N1-ethyl-2,2-difluoro-N1-[(2-methylcyclopropyl)methyl]-

• Inchi： 1S/C10H20F2N2/c1-3-14(5-9-4-8(9)2)7-10(11,12)6-13/h8-9H,3-7,13H2,1-2H3
• InChI Key： ZWPKZZAQMFGUDC-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(CC)CC1CC1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 185
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3

Additional information on 1,3-Propanediamine, N1-ethyl-2,2-difluoro-N1-[(2-methylcyclopropyl)methyl]-

Chemical Profile of 1,3-Propanediamine, N1-ethyl-2,2-difluoro-N1-[(2-methylcyclopropyl)methyl]- (CAS No. 2137916-33-5)

The compound 1,3-Propanediamine, N1-ethyl-2,2-difluoro-N1-[(2-methylcyclopropyl)methyl]-, identified by its CAS number 2137916-33-5, represents a sophisticated molecular entity within the realm of specialty chemicals. This compound belongs to a class of organofluorine derivatives that have garnered significant attention in recent years due to their unique structural features and potential applications in pharmaceuticals and agrochemicals. The presence of fluorine atoms in its structure contributes to its distinct chemical properties, including enhanced metabolic stability and improved binding affinity to biological targets.

One of the most striking aspects of this compound is its highly substituted amine backbone, which is further functionalized with ethyl, difluoro, and (2-methylcyclopropyl)methyl groups. This complex arrangement not only imparts a high degree of steric hindrance but also opens up possibilities for diverse chemical modifications. Such structural complexity is often exploited in drug design to optimize pharmacokinetic profiles and minimize side effects. The (2-methylcyclopropyl)methyl moiety, in particular, is an intriguing feature that may contribute to the compound's solubility and bioavailability, making it a promising candidate for further investigation.

In the context of contemporary chemical research, this compound has been the subject of several innovative studies exploring its potential as a building block for more complex molecules. Researchers have been particularly interested in its ability to serve as a precursor for the synthesis of novel heterocyclic compounds, which are known for their broad spectrum of biological activities. The fluorinated amine group in 1,3-Propanediamine, N1-ethyl-2,2-difluoro-N1-[(2-methylcyclopropyl)methyl]- can be particularly useful in modulating the electronic properties of adjacent functional groups, thereby influencing the overall reactivity and selectivity of synthetic pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of such complex molecules. Molecular modeling studies have suggested that the presence of fluorine atoms may enhance the compound's interaction with certain biological receptors by increasing its lipophilicity and reducing its polarity. These insights are crucial for designing molecules with improved pharmacological properties. Furthermore, the use of high-throughput screening techniques has allowed researchers to rapidly assess the biological activity of this compound and its derivatives, leading to a more efficient discovery process.

The synthesis of 1,3-Propanediamine, N1-ethyl-2,2-difluoro-N1-[(2-methylcyclopropyl)methyl]- presents both challenges and opportunities for chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have made it possible to construct such complex structures with increasing efficiency. These methods not only improve yield but also enhance selectivity, ensuring that the desired product is obtained in high purity.

From an industrial perspective, the demand for specialized chemicals like this one is growing steadily. Pharmaceutical companies are continually seeking new compounds that can be developed into drugs with improved efficacy and safety profiles. The unique structural features of 1,3-Propanediamine, N1-ethyl-2,2-difluoro-N1-[(2-methylcyclopropyl)methyl]- make it an attractive candidate for further development in this field. Additionally, its potential applications in agrochemicals cannot be overlooked, as fluorinated compounds are known to exhibit enhanced stability against environmental degradation.

The regulatory landscape surrounding such compounds is also evolving. As synthetic capabilities advance, so do the methods for detecting and controlling hazardous substances. Manufacturers must adhere to stringent guidelines to ensure that their products are safe for use in various applications. This includes rigorous testing for toxicity and environmental impact before commercialization. The development of green chemistry principles has further emphasized the need for sustainable synthetic routes that minimize waste and reduce environmental footprint.

In conclusion,1,3-Propanediamine, N1-ethyl-2,2-difluoro-N1-[(2-methylcyclopropyl)methyl]- (CAS No. 2137916-33-5) represents a fascinating example of how structural complexity can be leveraged to create molecules with unique properties and potential applications across multiple industries. Ongoing research continues to uncover new possibilities for this compound and its derivatives， underscoring its importance in modern chemical science.